Cas no 1114653-00-7 (2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114653-00-7
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626496315
• CID: 5343545
• Update Time: 2025-06-11

2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)[4-(4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095286
• (1,1-dioxido-4-(p-tolyl)-4H-benzo[b][1,4]thiazin-2-yl)(4-methoxyphenyl)methanone
• (4-methoxyphenyl)-[4-(4-methylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone

• Inchi： 1S/C23H19NO4S/c1-16-7-11-18(12-8-16)24-15-22(23(25)17-9-13-19(28-2)14-10-17)29(26,27)21-6-4-3-5-20(21)24/h3-15H,1-2H3
• InChI Key： CMLUJFBSJCFZFN-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(=CC=2)OC)=O)=CN(C2C=CC(C)=CC=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 725
• XLogP3: 4.5
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Overview of 2-(4-Methoxybenzoyl)-4-(4-Methylphenyl)-4H-1lambda6,4-Benzothiazine-1,1-Dione (CAS No. 1114653-00-7)

2-(4-Methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114653-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzothiazine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of both methoxybenzoyl and methylphenyl substituents in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

In recent years, the demand for benzothiazine derivatives has surged due to their potential in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory diseases. The compound's CAS No. 1114653-00-7 is frequently searched in academic databases and patent repositories, reflecting its relevance in cutting-edge research. Its structural features, including the 1,1-dione moiety, are often highlighted in studies focusing on enzyme inhibition and signal transduction pathways, aligning with the growing interest in targeted drug design.

From a synthetic chemistry perspective, 2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione exemplifies the versatility of modern organic synthesis techniques. Researchers have optimized routes to achieve high yields and purity, leveraging advancements in catalytic methods and green chemistry principles. This aligns with the broader industry trend toward sustainable and efficient chemical production, a topic frequently discussed in forums and publications related to pharmaceutical intermediates and fine chemicals.

The compound's potential applications extend beyond therapeutics. Its aromatic and heterocyclic framework makes it a candidate for use in optoelectronic materials, where such structures are prized for their electron-transport properties. This dual applicability in both life sciences and materials science underscores its interdisciplinary significance, a key point of interest for investors and R&D teams evaluating emerging chemical entities.

Quality control and analytical characterization of CAS No. 1114653-00-7 are critical aspects of its commercialization. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity, ensuring compliance with regulatory standards. These protocols resonate with the increasing emphasis on quality-by-design (QbD) in chemical manufacturing, a principle now integral to global pharmacopeias.

In summary, 2-(4-methoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents a compelling case study in the convergence of synthetic innovation and applied science. Its multifaceted profile continues to inspire research across disciplines, addressing both fundamental questions and practical challenges in modern chemistry and biomedicine.